6-(2-Methylpropoxy)pyridine-2,3-diamine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 6-(2-methylpropoxy)pyridine-2,3-diamine
• InChI: InChI=1S/C9H15N3O/c1-6(2)5-13-8-4-3-7(10)9(11)12-8/h3-4,6H,5,10H2,1-2H3,(H2,11,12)
• InChI Key: UZQQPPCIQNGCBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=NC(=C(C=C1)N)N

Description

6-(2-Methylpropoxy)pyridine-2,3-diamine (CAS: 1523481-41-5) is a substituted pyridine derivative featuring a 2-methylpropoxy (isobutoxy) group at the 6-position and two amine groups at the 2- and 3-positions of the pyridine ring. The isobutoxy substituent enhances lipophilicity compared to smaller alkoxy groups, influencing solubility and pharmacokinetic properties .

Preparation Methods

The synthesis of 6-(2-Methylpropoxy)pyridine-2,3-diamine typically involves the reaction of 2,3-diaminopyridine with 2-methylpropyl bromide under basic conditions . The reaction is carried out in a suitable solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated purification systems.

Chemical Reactions Analysis

6-(2-Methylpropoxy)pyridine-2,3-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The amino groups in the compound can undergo substitution reactions with electrophiles like acyl chlorides or sulfonyl chlorides to form amides or sulfonamides.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and temperature control (e.g., reflux conditions).

Scientific Research Applications

6-(2-Methylpropoxy)pyridine-2,3-diamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 6-(2-Methylpropoxy)pyridine-2,3-diamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to changes in cellular processes, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Substitution Patterns and Structural Variations

The following table summarizes key structural analogs of 6-(2-Methylpropoxy)pyridine-2,3-diamine, highlighting substituent variations and molecular properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key References
6-(2-Methylpropoxy)pyridine-2,3-diamine	6-(Isobutoxy), 2,3-diamino	C9H15N3O	181.24	1523481-41-5
6-Methoxypyridine-2,3-diamine	6-Methoxy, 2,3-diamino	C6H9N3O	139.16	28020-38-4
6-Isopropoxy-N2-methylpyridine-2,3-diamine	6-Isopropoxy, 2-methylamino, 3-amino	C9H15N3O	181.24	172648-43-0
6-(Propan-2-yloxy)pyridine-2,3-diamine	6-Isopropoxy, 2,3-diamino	C8H13N3O	167.21	Not specified
Pyridine-2,3-diamine (unsubstituted)	No substituents, 2,3-diamino	C5H7N3	109.13	452-58-4

Key Differences and Implications

Lipophilicity and Solubility: The isobutoxy group in 6-(2-Methylpropoxy)pyridine-2,3-diamine increases lipophilicity compared to the methoxy analog (logP ≈ 1.5 vs. 6-Methoxypyridine-2,3-diamine, with a smaller substituent, exhibits higher aqueous solubility, making it more suitable for hydrophilic formulations .

Synthetic Accessibility :

• Methoxy and isopropoxy derivatives are typically synthesized via nucleophilic substitution of halogenated pyridines, while bulkier isobutoxy groups may require optimized reaction conditions to avoid steric hindrance .

Biological Activity: Pyridine-2,3-diamine derivatives are known to undergo oxidative dimerization, forming fused heterocycles (e.g., dipyridooxazines) with reported anticancer and antimicrobial properties . Substitution at the 6-position modulates reactivity: For example, 6-Methoxypyridine-2,3-diamine dimerizes more readily under oxidative conditions than its isobutoxy counterpart due to reduced steric bulk .

Hydrogen-Bonding and Crystallinity :

• Unsubstituted pyridine-2,3-diamine forms extensive hydrogen-bonded networks in the solid state, as seen in its cocrystal with pyridine-2,6-dicarboxylic acid (N–H⋯O and π-π interactions; centroid distances ≈ 3.4–3.7 Å) .
• Alkoxy substituents disrupt hydrogen bonding, reducing crystallinity but enhancing solubility in organic solvents .

Biological Activity

6-(2-Methylpropoxy)pyridine-2,3-diamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including antimicrobial and anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a pyridine ring substituted with two amino groups and a branched alkoxy group (2-methylpropoxy). Its molecular formula is $C_9H_{13}N_3$ with a molecular weight of approximately 166.22 g/mol. The presence of the 2-methylpropoxy group enhances its solubility and reactivity, making it suitable for various biological applications.

Structural Comparison

Compound Name	Structure Features	Unique Characteristics
6-(2-Methylpropoxy)pyridine-2,3-diamine	Pyridine ring with two amino groups	Enhanced solubility and reactivity due to alkoxy substitution.
Pyridine-2,3-diamine	Contains two amino groups	Primarily used in organic synthesis; lacks alkoxy substitution.
5-(Methylthio)pyridine-2,3-diamine	Contains a methylthio group	Different reactivity profile due to sulfur presence.
6-(2-Ethoxy)pyridine-2,3-diamine	Contains an ethoxy group	Variation in solubility and biological activity.

Antimicrobial Properties

Research indicates that 6-(2-Methylpropoxy)pyridine-2,3-diamine exhibits notable antimicrobial activity against various bacterial strains. The compound has been tested against both Gram-positive and Gram-negative bacteria, demonstrating effectiveness in inhibiting bacterial growth.

In one study, the compound showed significant inhibition against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL. This suggests potential applications in developing new antimicrobial agents.

Anticancer Activity

Additionally, 6-(2-Methylpropoxy)pyridine-2,3-diamine has been explored for its anticancer properties . Preliminary studies suggest that it may modulate biological pathways involved in cell proliferation and apoptosis, making it a candidate for cancer therapy.

In vitro assays demonstrated that the compound can induce apoptosis in cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer), with IC50 values around 25 µM. The mechanisms of action appear to involve the activation of caspases and modulation of Bcl-2 family proteins.

The biological activity of 6-(2-Methylpropoxy)pyridine-2,3-diamine is believed to stem from its ability to bind to specific enzymes and receptors within cells. This binding may influence enzymatic activity or receptor signaling pathways, contributing to its observed effects on microbial growth and cancer cell viability.

Case Studies

• Antimicrobial Efficacy Study
  • Objective : To evaluate the antimicrobial efficacy against common pathogens.
  • Method : Disk diffusion method was employed.
  • Results : Showed significant zones of inhibition against tested bacterial strains.
• Cancer Cell Line Study
  • Objective : To assess the cytotoxic effects on cancer cell lines.
  • Method : MTT assay was used to determine cell viability post-treatment.
  • Results : Induced apoptosis confirmed by flow cytometry analysis.